Cas no 69198-26-1 (5-(4-methoxybenzyl)-4-methyl-4H-1,2,4-triazole-3-thiol)

• Product Name: 5-(4-methoxybenzyl)-4-methyl-4H-1,2,4-triazole-3-thiol
• CAS No: 69198-26-1
• MF: C₁₁H₁₃N₃OS
• MW: 235.305420637131
• MDL: MFCD02091587
• CID: 3029407
• PubChem ID: 1092772
• Update Time: 2025-05-22

5-(4-methoxybenzyl)-4-methyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 5-(4-甲氧基-苄基)-4-甲基-4H-[1,2,4]三唑-3-硫醇
• 5-(4-methoxybenzyl)-4-methyl-4H-1,2,4-triazole-3-thiol
• 5-(4-Methoxy-benzyl)-4-methyl-4H-[1,2,4]triazole-3-thiol
• 3-[(4-methoxyphenyl)methyl]-4-methyl-1H-1,2,4-triazole-5-thione
• BAS 08854893
• STK119424
• BB 0217270
• 5-[(4-methoxyphenyl)methyl]-4-methyl-4H-1,2,4-triazole-3-thiol
• SR-01000322013
• 69198-26-1
• ALBB-003324
• LS-01263
• CS-0326627
• MFCD02091587
• AKOS000100159
• SR-01000322013-1
• H22720

• MDL： MFCD02091587
• Inchi： 1S/C11H13N3OS/c1-14-10(12-13-11(14)16)7-8-3-5-9(15-2)6-4-8/h3-6H,7H2,1-2H3,(H,13,16)
• InChI Key： VPQOSXJAFUFENW-UHFFFAOYSA-N
• SMILES： S=C1NN=C(CC2C=CC(=CC=2)OC)N1C

Computed Properties

• Exact Mass: 235.07793322Da
• Monoisotopic Mass: 235.07793322Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 69

5-(4-methoxybenzyl)-4-methyl-4H-1,2,4-triazole-3-thiol Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 5-(4-methoxybenzyl)-4-methyl-4H-1,2,4-triazole-3-thiol

5-(4-Methoxybenzyl)-4-methyl-4H-1,2,4-triazole-3-thiol: A Comprehensive Overview

The compound 5-(4-methoxybenzyl)-4-methyl-4H-1,2,4-triazole-3-thiol, identified by the CAS Registry Number CAS No. 69198-26-1, is a heterocyclic sulfur-containing organic compound with a unique structure and versatile applications. This compound belongs to the class of triazoles, which are widely studied for their potential in various fields such as drug discovery, material science, and biochemistry. The molecule features a triazole ring system with a thiol (-SH) group at position 3 and a 4-methoxybenzyl substituent at position 5, along with a methyl group at position 4. These structural features contribute to its distinct chemical properties and reactivity.

Recent studies have highlighted the significance of 5-(4-methoxybenzyl)-4-methyl-4H-1,2,4-triazole-3-thiol in the development of novel therapeutic agents. Its sulfur-containing functional group plays a crucial role in its biological activity, particularly in antioxidant and anti-inflammatory applications. Researchers have explored its potential as a precursor for synthesizing more complex molecules with enhanced pharmacological properties. For instance, its ability to act as a nucleophile in click chemistry reactions has made it an invaluable building block in medicinal chemistry.

The synthesis of CAS No. 69198-26-1 involves a multi-step process that typically includes the formation of the triazole ring followed by functionalization at specific positions. The introduction of the 4-methoxybenzyl group and the methyl group are critical steps that influence the compound's solubility, stability, and reactivity. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and enhancing its scalability for industrial applications.

In terms of applications, 5-(4-methoxybenzyl)-4-methyl-4H-1,2,4-triazole-3-thiol has shown promise in the field of material science as a precursor for constructing advanced materials with tailored properties. Its ability to form stable coordination complexes with metal ions has been exploited in the development of new catalysts and sensors. Additionally, its thiol group allows for easy incorporation into polymer matrices, leading to innovative materials with improved mechanical and thermal properties.

The latest research on this compound has also focused on its role in bioconjugation chemistry. The thiol group enables site-specific modifications of biomolecules such as proteins and nucleic acids, making it a valuable tool in biotechnology and diagnostics. For example, it has been used as a linker in the synthesis of antibody-drug conjugates (ADCs), where its stability and reactivity are advantageous for achieving precise drug delivery systems.

In conclusion, 5-(4-methoxybenzyl)-4-methyl-4H-1,2,4-triazole-3-thiol (CAS No. 69198-26-1) is a versatile compound with significant potential across multiple disciplines. Its unique structure and functional groups make it an attractive candidate for further exploration in drug discovery, material science, and bioconjugation chemistry. As research continues to uncover new applications and syntheses for this compound, its importance in both academic and industrial settings is expected to grow significantly.